![molecular formula C19H24N2O2 B3037763 1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine CAS No. 586994-72-1](/img/structure/B3037763.png)
1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine
Overview
Description
1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine, also known as BZP, is a piperazine derivative. It has a molecular weight of 298.38 . The compound is typically a yellow to brown solid .
Molecular Structure Analysis
The molecular formula of 1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine is C19H24N2O2 . Its InChI code is 1S/C18H22N2O2/c1-21-18-13-16(20-11-9-19-10-12-20)7-8-17(18)22-14-15-5-3-2-4-6-15/h2-8,13,19H,9-12,14H2,1H3 .Physical And Chemical Properties Analysis
1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine is a yellow to brown solid . It has a molecular weight of 298.38 and a molecular formula of C19H24N2O2 .Scientific Research Applications
Antibacterial Activity
“1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine” has been used in the synthesis of novel triazolo [4,3-a]pyrazine derivatives . These derivatives have shown moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . In particular, compound 2e exhibited superior antibacterial activities .
Antimicrobial Activity
This compound has also been used in the synthesis of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one . The synthesized compounds were evaluated for in vitro antimicrobial activity and exhibited significant antibacterial and antifungal activity .
Molecular Modeling
The synthesized compounds were also used for molecular modeling studies with the crystal structure of oxidoreductase (1XDQ and 3QLS) protein organisms . The estimated score by genetic algorithm was found to have a good correlation with the experimental inhibitory potency of the derivatives .
Drug Discovery
The inclusion of a piperazine moiety in “1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine” could provide unexpected improvements in the bioactivity of the compounds . N-aryl and N-alkyl piperazine derivatives have been reported as potent antibacterial agents .
Antipsychotic Agents
N-aryl and N-alkyl piperazine derivatives have been reported as antipsychotic agents . This suggests that “1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine” could potentially be used in the development of new antipsychotic drugs .
Antifungal Agents
N-aryl and N-alkyl piperazine derivatives have been reported as antifungal agents . This indicates that “1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine” could potentially be used in the development of new antifungal drugs .
Safety and Hazards
properties
IUPAC Name |
1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-22-18-8-7-17(14-21-11-9-20-10-12-21)13-19(18)23-15-16-5-3-2-4-6-16/h2-8,13,20H,9-12,14-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNOCFNSBXBMJTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCNCC2)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Benzyloxy)-4-methoxybenzyl]piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-2-[(2,4-dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one](/img/structure/B3037686.png)
![2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid](/img/structure/B3037697.png)
